Cas no 21850-77-1 (N-(1H-indol-3-ylmethyl)-N-methylprop-2-yn-1-amine ethanedioate (1:1))

• Product Name: N-(1H-indol-3-ylmethyl)-N-methylprop-2-yn-1-amine ethanedioate (1:1)
• CAS No: 21850-77-1
• MF: C₁₅H₁₆N₂O₄
• MW: 288.298543930054
• CID: 1409222
• PubChem ID: 210881
• Update Time: 2025-04-20

N-(1H-indol-3-ylmethyl)-N-methylprop-2-yn-1-amine ethanedioate (1:1) Chemical and Physical Properties

Names and Identifiers

• N-(1H-indol-3-ylmethyl)-N-methylprop-2-yn-1-amine ethanedioate (1:1)
• 21850-77-1
• Oxalic acid--N-[(1H-indol-3-yl)methyl]-N-methylprop-2-yn-1-amine (1/1)
• 3-(N-Methyl-N-(2-propynyl)aminomethyl)indole hydrogen oxalate
• DTXSID50944460
• Indole, 3-((methyl-2-propynylamino)methyl)-, oxalate (1:1)

• Inchi： 1S/C13H14N2.C2H2O4/c1-3-8-15(2)10-11-9-14-13-7-5-4-6-12(11)13;3-1(4)2(5)6/h1,4-7,9,14H,8,10H2,2H3;(H,3,4)(H,5,6)
• InChI Key： HQSXKLYVXVWRDA-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)=O.N(C)(CC#C)CC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 288.11108
• Monoisotopic Mass: 288.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.6Ų

Experimental Properties

• Boiling Point: 352.1°C at 760 mmHg
• Flash Point: 166.8°C
• PSA: 93.63